2-(3-Methoxycyclobutyl)ethan-1-amine

• IUPAC Name: 2-(3-methoxycyclobutyl)ethanamine
• InChI: InChI=1S/C7H15NO/c1-9-7-4-6(5-7)2-3-8/h6-7H,2-5,8H2,1H3
• InChI Key: UANJXRLIZBBKTD-UHFFFAOYSA-N
• Canonical SMILES: COC1CC(C1)CCN
• Molecular Formula: C7H15NO
• Molecular Weight: 129.20 g/mol
• CAS No.: 2136938-50-4

Description

2-(3-Methoxycyclobutyl)ethan-1-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as 3-Methoxycyclobutyl-ethylamine or MCE. The compound is a cyclic amine that contains a cyclobutyl ring with a methoxy group attached to it.

Scientific Research Applications

Pharmacological Research Applications

• NK1 Receptor Antagonism: A potent nonpeptide antagonist of the substance P (NK1) receptor, identified as CP-96,345, showcases the use of related compounds in investigating physiological properties of substance P and exploring its role in diseases (Snider et al., 1991).

Organic Synthesis and Catalysis

• Chiral Derivatizing Agents: The use of axially chiral 2′-methoxy-1,1′-binaphthyl-2-carboxylic acid as a chiral derivatizing agent for discrimination of enantiomeric alcohols and amines by 1H NMR, highlighting its application in enantiomeric purity determination and stereochemical analysis (Miyano et al., 1989).
• Methoxycarbonylation of Olefins: Palladium(II) complexes of (pyridyl)imine ligands, including 2-methoxy-N-((pyridin-2-yl)methylene)ethanamine derivatives, have been developed as catalysts for the methoxycarbonylation of higher olefins, producing linear and branched esters (Zulu et al., 2020).

Analytical Chemistry

• Chirality Recognition: New chiral aryl methoxyacetic acids were prepared and used as reagents for recognizing the chirality of alcohols and amines by 1H-NMR, aiding in the analysis of enantiomeric purity and assignment of absolute configurations (Seco et al., 1994).

Material Science

• Lead(II) Extraction: Acyclic polyether dicarboxylic acids possessing pseudo-18-crown-6 frameworks were synthesized for use in selective Pb(II) extraction, demonstrating the material's potential in environmental remediation and heavy metal separation processes (Hayashita et al., 1999).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause certain health hazards. The hazard statements associated with it are H303, H315, H319, and H335. These indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation respectively. The associated precautionary statements provide guidance on measures to be taken to avoid these hazards.